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Compound of Interest

Compound Name: 1,3-Bis(3-aminophenoxy)benzene

Cat. No.: B075826 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Resorcinol Bis(3-aminophenyl) Ether, also known as 1,3-Bis(3-aminophenoxy)benzene
(APB), is an aromatic diamine that serves as a crucial monomer in the synthesis of high-

performance polymers, particularly polyimides.[1] Its unique chemical structure, featuring

flexible ether linkages and reactive amine functional groups, imparts desirable properties such

as thermal stability, improved solubility, and processability to the resulting polymers. This guide

provides a comprehensive overview of its chemical structure, properties, synthesis, and

applications, with a particular focus on its relevance to materials science and potential

implications in drug discovery.

Chemical Structure and Identification
The structural formula of Resorcinol Bis(3-aminophenyl) Ether consists of a central resorcinol

ring linked to two 3-aminophenyl groups via ether bonds.

Structural Formula:

Key Identifiers:
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Identifier Value

IUPAC Name 3,3'-[1,3-phenylenebis(oxy)]dianiline

Synonyms
Resorcinol Bis(3-aminophenyl) Ether, 1,3-Bis(3-

aminophenoxy)benzene, APB

CAS Number 10526-07-5[2][3]

Molecular Formula C18H16N2O2[2]

Molecular Weight 292.33 g/mol [2]

Physicochemical Properties
Resorcinol Bis(3-aminophenyl) Ether is a solid at room temperature, with its appearance

ranging from white to light yellow or orange crystalline powder.[1] A summary of its key

physicochemical properties is presented below.

Table of Physicochemical Properties:

Property Value Reference(s)

Appearance
White to Light yellow to Light

orange powder to crystal
[1]

Melting Point 107.0 to 109.0 °C

Solubility
Insoluble in water, slightly

soluble in methanol.
[2][4]

pKa 4.29±0.10 (Predicted) [2]

LogP 3.6 [5]

Density 1.2±0.1 g/cm³ [5]

Boiling Point 479.9°C at 760 mmHg [5]

Flash Point 264.8±18.2 °C [5]
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Experimental Protocols
Synthesis of Resorcinol Bis(3-aminophenyl) Ether
A common method for the synthesis of Resorcinol Bis(3-aminophenyl) Ether involves a two-

step process starting from resorcinol and m-dinitrobenzene, followed by a reduction step. An

alternative high-yield, one-step process involves the reaction of 1,3-difluorobenzene with the

alkali metal salt of 3-aminophenol.

Protocol: Two-Step Synthesis via Nucleophilic Aromatic Substitution and Reduction

Step 1: Synthesis of 1,3-Bis(3-nitrophenoxy)benzene This step involves the nucleophilic

aromatic substitution of a dinitro-substituted benzene with resorcinol in the presence of a base.

Materials: Resorcinol, 1-chloro-3-nitrobenzene, potassium carbonate, N,N-

dimethylformamide (DMF).

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

resorcinol and a molar excess of 1-chloro-3-nitrobenzene in DMF.

Add potassium carbonate as a base.

Heat the mixture to reflux and maintain for several hours until the reaction is complete

(monitored by TLC).

Cool the reaction mixture and pour it into water to precipitate the product.

Filter the precipitate, wash with water, and dry to obtain 1,3-Bis(3-nitrophenoxy)benzene.

Step 2: Reduction to 1,3-Bis(3-aminophenoxy)benzene The dinitro compound is then

reduced to the corresponding diamine.

Materials: 1,3-Bis(3-nitrophenoxy)benzene, Palladium on activated carbon (Pd/C) catalyst,

ethanol, hydrogen gas.

Procedure:
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In a hydrogenation apparatus, dissolve the 1,3-Bis(3-nitrophenoxy)benzene in ethanol.

Add a catalytic amount of Pd/C.

Pressurize the vessel with hydrogen gas.

Stir the reaction mixture at room temperature until the theoretical amount of hydrogen is

consumed.

Filter the catalyst and concentrate the filtrate under reduced pressure to yield Resorcinol

Bis(3-aminophenyl) Ether.

Synthesis of Polyimides from Resorcinol Bis(3-
aminophenyl) Ether
A conventional two-step synthesis is employed for preparing polyimides from this diamine.[6]

Protocol: Two-Step Polyimide Synthesis

Step 1: Poly(amic acid) Synthesis

Materials: Resorcinol Bis(3-aminophenyl) Ether, aromatic dianhydride (e.g., pyromellitic

dianhydride - PMDA), N,N-dimethylacetamide (DMAc).

Procedure:

In a dry, nitrogen-purged flask, dissolve a specific amount of Resorcinol Bis(3-

aminophenyl) Ether in DMAc.

Gradually add an equimolar amount of the aromatic dianhydride to the stirred solution at

room temperature.

Continue stirring for several hours to form a viscous poly(amic acid) solution.

Step 2: Thermal Imidization

Procedure:
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Cast the poly(amic acid) solution onto a glass plate to form a thin film.

Heat the film in an oven under a controlled temperature program, typically with stepwise

increases in temperature to a final temperature of around 300°C. This process removes

the solvent and induces cyclodehydration to form the final polyimide film.

Applications
The primary application of Resorcinol Bis(3-aminophenyl) Ether is as a monomer for the

synthesis of high-performance polyimides. These polymers exhibit excellent thermal stability,

mechanical strength, and chemical resistance, making them suitable for demanding

applications in the aerospace, electronics, and automotive industries.[7]

Table of Applications and Resulting Polymer Properties:

Application Area Polymer Type Key Properties Reference(s)

Aerospace Polyimide Composites

High thermal stability,

lightweight, high

strength-to-weight

ratio

[7]

Electronics

Polyimide Films for

Flexible Circuits,

Insulators

Excellent dielectric

properties, thermal

stability, flexibility

[4]

Coatings
High-Performance

Coatings

Chemical resistance,

thermal stability
[2]

Relevance to Drug Development
While Resorcinol Bis(3-aminophenyl) Ether itself is not a therapeutic agent, its core structural

motifs, namely the resorcinol ether and aminophenoxy groups, are found in various biologically

active molecules. This makes it a valuable scaffold for medicinal chemistry and drug discovery

efforts.

Recent research has highlighted the importance of resorcinol ether-based structures in the

development of small molecule inhibitors for immune checkpoints, such as the programmed
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cell death protein 1 (PD-1) and its ligand (PD-L1).[8][9] Inhibition of the PD-1/PD-L1 pathway is

a clinically validated strategy in cancer immunotherapy. The flexible ether linkage and the

potential for diverse substitutions on the phenyl rings of the resorcinol ether scaffold allow for

the fine-tuning of binding affinity and pharmacokinetic properties of potential drug candidates.

[8][9][10]

Furthermore, aminophenoxy moieties are present in compounds with a range of

pharmacological activities, including antibacterial, antifungal, and anticancer properties.[11][12]

The amino group provides a site for further chemical modification, enabling the synthesis of

libraries of compounds for biological screening.

Visualizations
Experimental Workflow: Polyimide Synthesis
The following diagram illustrates the typical two-step process for synthesizing polyimides from

Resorcinol Bis(3-aminophenyl) Ether and an aromatic dianhydride.

Step 1: Poly(amic acid) Synthesis

Step 2: Thermal Imidization

Resorcinol Bis(3-aminophenyl) Ether

Mixing and Stirring
(Room Temperature)Aromatic Dianhydride

DMAc Solvent

Poly(amic acid) Solution Film Casting Stepwise Heating
(up to 300°C) Polyimide Film

Click to download full resolution via product page

Caption: Workflow for the two-step synthesis of polyimide films.
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Signaling Pathway Relevance: PD-1/PD-L1 Inhibition
This diagram illustrates the conceptual inhibition of the PD-1/PD-L1 signaling pathway by small

molecules containing resorcinol ether-like scaffolds.
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Caption: Conceptual model of PD-1/PD-L1 pathway inhibition.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075826?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

